Cas no 2228132-58-7 (4-amino-5-ethoxyhexanoic acid)

• Product Name: 4-amino-5-ethoxyhexanoic acid
• CAS No: 2228132-58-7
• MF: C₈H₁₇NO₃
• MW: 175.225482702255
• CID: 6052415
• PubChem ID: 165790567
• Update Time: 2025-06-08

4-amino-5-ethoxyhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-5-ethoxyhexanoic acid
• 2228132-58-7
• EN300-1795728

• Inchi： 1S/C8H17NO3/c1-3-12-6(2)7(9)4-5-8(10)11/h6-7H,3-5,9H2,1-2H3,(H,10,11)
• InChI Key： QSLAQTRZLBSBEL-UHFFFAOYSA-N
• SMILES： O(CC)C(C)C(CCC(=O)O)N

Computed Properties

• Exact Mass: 175.12084340g/mol
• Monoisotopic Mass: 175.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 72.6Ų

Additional information on 4-amino-5-ethoxyhexanoic acid

Comprehensive Overview of 4-amino-5-ethoxyhexanoic acid (CAS No. 2228132-58-7): Properties, Applications, and Research Insights

4-amino-5-ethoxyhexanoic acid (CAS No. 2228132-58-7) is a specialized organic compound gaining attention in pharmaceutical and biochemical research. This amino acid derivative features a unique ethoxyhexanoic acid backbone, making it valuable for drug discovery and peptide synthesis. Its molecular structure combines a terminal amino group with an ethoxy side chain, offering versatile reactivity for bioconjugation and medicinal chemistry applications.

Recent studies highlight the compound's potential in neurological research, particularly as a GABA analogue. Researchers are investigating its role in modulating neurotransmitter activity, aligning with growing public interest in cognitive health supplements and nootropic compounds. The ethoxyhexanoic acid moiety may enhance blood-brain barrier permeability, a hot topic in central nervous system (CNS) drug development.

In biochemical assays, 4-amino-5-ethoxyhexanoic acid serves as a building block for custom peptide synthesis. Its CAS No. 2228132-58-7 is frequently searched by pharmaceutical chemists exploring structure-activity relationships. The compound's chiral center at the 5-position makes it particularly interesting for stereoselective synthesis, a trending focus in asymmetric catalysis research.

The solubility profile of this compound—soluble in polar solvents like DMSO and methanol but less so in non-polar media—makes it suitable for aqueous reaction systems. This property aligns with the pharmaceutical industry's shift toward green chemistry principles, addressing concerns about organic solvent waste frequently discussed in sustainability forums.

Analytical characterization of CAS 2228132-58-7 typically involves HPLC purification and mass spectrometry verification. These techniques ensure the high purity required for biological testing, reflecting the increasing demand for QC/QA protocols in preclinical research. The compound's UV absorption properties around 260 nm facilitate detection in high-throughput screening platforms.

Emerging applications include its use as a linker molecule in antibody-drug conjugates (ADCs), a rapidly growing field in targeted cancer therapies. The amino-ethoxyhexanoic acid structure provides optimal spacing between functional groups, a critical factor in drug payload delivery systems that dominate current biopharma patent filings.

Stability studies indicate that 4-amino-5-ethoxyhexanoic acid maintains integrity under standard laboratory conditions (-20°C storage), though its zwitterionic nature requires careful pH control in buffer formulations. This characteristic resonates with researchers troubleshooting compound degradation issues—a common search query in pharma forums.

The synthesis route for CAS 2228132-58-7 typically involves asymmetric hydrogenation of precursor enamines, followed by ethoxy group introduction. This process exemplifies modern chiral synthesis techniques that minimize racemization—a key concern in API manufacturing discussions across industry webinars.

Regulatory status reviews confirm this compound is not classified under controlled substance regulations, making it accessible for academic research without special permits. This distinguishes it from structurally similar GABAergic compounds that sometimes face scheduling restrictions—a frequent point of confusion in research chemical communities.

Future research directions may explore its potential as a metabolic intermediate in gut-brain axis studies, connecting to popular interest in microbiome therapeutics. The hexanoic acid segment suggests possible interactions with short-chain fatty acid receptors, an area generating significant PubMed citations in recent years.

For formulation scientists, the compound's logP value (predicted ≈0.8) indicates balanced lipophilicity, favorable for oral bioavailability optimization—a perpetual challenge in drug design that generates substantial Google Scholar searches monthly.

In proteomics research, derivatives of 4-amino-5-ethoxyhexanoic acid show promise as mass tags for quantitative MS workflows. This application capitalizes on the compound's fragmentation patterns in tandem mass spectrometry, addressing the proteomics community's need for isobaric labeling alternatives.

The patent landscape reveals increasing references to 2228132-58-7 in prodrug formulations, particularly for CNS disorders. This correlates with rising search volumes for blood-brain barrier shuttle technologies and neuroprotective agents in pharma databases.

Quality specifications for research-grade material typically require ≥95% purity by NMR analysis, with strict limits on residual solvents—parameters that reflect the compound's use in sensitive cell-based assays where impurity effects are a major experimental variable.

Comparative studies suggest the ethoxy substitution in 4-amino-5-ethoxyhexanoic acid may confer superior metabolic stability versus straight-chain analogues, a finding relevant to discussions about drug half-life extension strategies in pharmacokinetic optimization.